Cas no 1346674-10-9 (Ethyl 1-BOC-azetidine-3-carboxylate)

• Product Name: Ethyl 1-BOC-azetidine-3-carboxylate
• CAS No: 1346674-10-9
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD08704361
• CID: 1029557
• PubChem ID: 53485131
• Update Time: 2024-11-02

Ethyl 1-BOC-azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 3-ethyl azetidine-1,3-dicarboxylate
• 1-(tert-butoxycarbonyl)-3-ethylazetidine-3-carboxylic acid
• Ethyl 1-BOC-azetidine-3-carboxylate
• 1-O-tert-butyl 3-O-ethyl azetidine-1,3-dicarboxylate
• 1-Boc-AZETIDINE-3-CARBOXYLIC ACID ETHYL ESTER
• RP27824
• ST2401762
• AB0000526
• Z9817
• N-Boc Azetidine-3-carboxylic acid ethyl ester
• A887836
• CS-W007021
• 1-(tert-Butyl) 3-ethyl azetidine-1,3-dicarboxylate
• DS-17289
• 1346674-10-9
• AMY4629
• MFCD08704361
• SCHEMBL12615290
• 1-tert-Butyl3-ethylazetidine-1,3-dicarboxylate
• AKOS015924435
• DTXSID50704384
• SB50703
• SY103401
• WDC67410

• MDL： MFCD08704361
• Inchi： 1S/C11H19NO4/c1-5-15-9(13)8-6-12(7-8)10(14)16-11(2,3)4/h8H,5-7H2,1-4H3
• InChI Key： GFAKQSWJCMKEGE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)OCC)C1)=O

Computed Properties

• Exact Mass: 229.13100
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.1

Experimental Properties

• Boiling Point: 286.7±33.0°C at 760 mmHg
• PSA: 55.84000
• LogP: 1.35430

Ethyl 1-BOC-azetidine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD222305)